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Application Notes

1-Methylpsilocin, a selective agonist for the serotonin 2C (5-HT2C) receptor, presents a
promising avenue for research into the pathophysiology and treatment of Obsessive-
Compulsive Disorder (OCD). Unlike its parent compound, psilocin, which has a broader
receptor profile and significant psychedelic effects, 1-Methylpsilocin's selectivity for the 5-
HT2C receptor may offer a more targeted therapeutic approach with a reduced side-effect
profile. Preclinical evidence suggests that 1-methylpsilocybin, the phosphate prodrug of 1-
Methylpsilocin, can ameliorate OCD-like behaviors in animal models.[1] These application
notes provide an overview of the current understanding of 1-Methylpsilocin's mechanism of
action and protocols for its investigation in OCD research.

The therapeutic rationale for using a 5-HT2C agonist in OCD is rooted in the complex role of
the serotonergic system in the cortico-striato-thalamo-cortical (CSTC) circuits, which are known
to be dysregulated in OCD. Activation of 5-HT2C receptors, which are Gg/11-coupled G-protein
coupled receptors, is hypothesized to modulate the activity of these circuits, thereby reducing
compulsive behaviors. The primary signaling cascade initiated by 5-HT2C receptor activation
involves the activation of phospholipase C (PLC), leading to the production of inositol
trisphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately results in an increase in
intracellular calcium and the activation of protein kinase C (PKC).
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Quantitative Data

The following tables summarize the available quantitative data for 1-Methylpsilocin and its
prodrug, 1-methylpsilocybin. It is important to note that publicly available data is currently
limited, and further research is required to establish a comprehensive profile of the compound.

Table 1: Receptor Binding and Functional Activity of 1-Methylpsilocin

Receptor )
Ligand Assay Type Value Reference
Subtype
5-HT2C 1-Methylpsilocin IC50 12 nM [2]
5-HT2A 1-Methylpsilocin IC50 633 nM [2]
5-HT2B 1-Methylpsilocin Ki 38 nM [2]

Table 2: Preclinical Efficacy of 1-Methylpsilocybin in an OCD Animal Model

. . Route of
Animal Behavior Compoun o Observed Referenc
Dose Administr
Model al Assay d . Effect e
ation
Reduction
5-HT- 1- in the
Mouse evoked methylpsilo 5 mg/kg i.p. number of [1]
scratching cybin scratching
episodes

Signaling Pathway

The proposed primary signaling pathway for 1-Methylpsilocin's action at the 5-HT2C receptor
is depicted below.
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Preclinical Evaluation of 1-Methylpsilocin for OCD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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compulsive-disorder-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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